Cas no 2227749-38-2 (methyl (3S)-3-hydroxy-3-(2,3,4-trifluorophenyl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(2,3,4-trifluorophenyl)propanoate
• CAS No: 2227749-38-2
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 5795093
• PubChem ID: 165666155
• Update Time: 2023-12-26

methyl (3S)-3-hydroxy-3-(2,3,4-trifluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1766365
• 2227749-38-2
• methyl (3S)-3-hydroxy-3-(2,3,4-trifluorophenyl)propanoate

• Inchi： 1S/C10H9F3O3/c1-16-8(15)4-7(14)5-2-3-6(11)10(13)9(5)12/h2-3,7,14H,4H2,1H3/t7-/m0/s1
• InChI Key： PXQZFQWVGVTAEU-ZETCQYMHSA-N
• SMILES： FC1C(=C(C=CC=1[C@H](CC(=O)OC)O)F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų